Cas no 2742657-75-4 (2,3-Dimethylpentan-1-amine hydrochloride)

• Product Name: 2,3-Dimethylpentan-1-amine hydrochloride
• CAS No: 2742657-75-4
• MF: C₇H₁₈ClN
• MW: 151.67752122879
• CID: 6355727
• PubChem ID: 165713391
• Update Time: 2025-10-23

2,3-Dimethylpentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37162157
• 2,3-dimethylpentan-1-amine hydrochloride
• 2742657-75-4
• 2,3-Dimethylpentan-1-amine hydrochloride

• Inchi： 1S/C7H17N.ClH/c1-4-6(2)7(3)5-8;/h6-7H,4-5,8H2,1-3H3;1H
• InChI Key： XDSCGEYXVGUOFP-UHFFFAOYSA-N
• SMILES： Cl.NCC(C)C(C)CC

Computed Properties

• Exact Mass: 151.1127773g/mol
• Monoisotopic Mass: 151.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 52.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2,3-Dimethylpentan-1-amine hydrochloride

Comprehensive Overview of 2,3-Dimethylpentan-1-amine hydrochloride (CAS No. 2742657-75-4): Properties, Applications, and Industry Insights

The compound 2,3-Dimethylpentan-1-amine hydrochloride (CAS No. 2742657-75-4) is a specialized organic amine derivative gaining attention in pharmaceutical and chemical research. With its unique structural features, including a branched alkyl chain and amine functionality, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of central nervous system (CNS) targeting molecules and bioactive small molecules.

One of the most searched questions regarding 2,3-Dimethylpentan-1-amine hydrochloride relates to its solubility profile and stability under various pH conditions. Studies indicate that this hydrochloride salt exhibits excellent water solubility, making it suitable for aqueous-based reactions. Its stability in acidic environments has prompted investigations into its use as a prodrug candidate, aligning with current trends in sustained-release formulations and targeted drug delivery systems.

The synthetic methodology for 2742657-75-4 often involves reductive amination of corresponding ketones or direct amination of halides, with recent literature emphasizing green chemistry approaches. This reflects the growing demand for environmentally friendly synthesis in the chemical industry. Analytical characterization typically employs HPLC purity analysis, mass spectrometry, and NMR spectroscopy, with the latter being particularly useful for confirming the stereochemical purity of the product.

In material science applications, 2,3-Dimethylpentan-1-amine hydrochloride has shown promise as a surface modification agent for nanomaterials. Its amphiphilic nature allows for effective interaction with both organic and inorganic matrices, making it valuable in nanocomposite development. Recent patent literature suggests potential in conductive polymer systems, where its amine group can participate in doping processes.

From a regulatory perspective, proper handling of 2742657-75-4 requires standard laboratory precautions. While not classified as hazardous under current guidelines, researchers frequently search for information about its material safety data and proper storage conditions. The compound should be stored in airtight containers at controlled temperatures to maintain stability, with particular attention to moisture sensitivity common to hydrochloride salts.

The commercial availability of 2,3-Dimethylpentan-1-amine hydrochloride has expanded significantly, with suppliers offering various packaging scales from milligram quantities to kilogram batches. Pricing trends show moderate fluctuations tied to raw material availability and manufacturing scale-up challenges. Current market analysis indicates growing demand from contract research organizations and academic research institutions focusing on medicinal chemistry projects.

Future research directions for 2742657-75-4 may explore its potential in asymmetric synthesis as a chiral auxiliary or its application in organocatalysis. The compound's structural features make it a candidate for developing new synthetic methodologies, particularly in C-C bond formation reactions. These applications align with current industry priorities in atom-efficient synthesis and catalytic process development.

Quality control protocols for 2,3-Dimethylpentan-1-amine hydrochloride typically specify minimum purity levels of 95-98%, with stringent limits on residual solvents and heavy metal content. Analytical certificates often include data from Karl Fischer titration for water content determination and ion chromatography for chloride content verification. These specifications cater to the pharmaceutical industry's exacting standards for GMP-grade materials.

In conclusion, 2,3-Dimethylpentan-1-amine hydrochloride (CAS No. 2742657-75-4) represents an important building block in modern synthetic chemistry with diverse applications across multiple research domains. Its combination of structural features, synthetic accessibility, and functional versatility ensures continued interest from both academic and industrial researchers. As synthetic methodologies advance and application areas expand, this compound is poised to play an increasingly significant role in specialty chemical development and pharmaceutical innovation.